Cas no 2229656-23-7 ({2,2-difluoro-1-1-(furan-2-yl)prop-1-en-2-ylcyclopropyl}methanamine)

• Product Name: {2,2-difluoro-1-1-(furan-2-yl)prop-1-en-2-ylcyclopropyl}methanamine
• CAS No: 2229656-23-7
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 5916537
• PubChem ID: 165784079
• Update Time: 2025-05-18

{2,2-difluoro-1-1-(furan-2-yl)prop-1-en-2-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-difluoro-1-1-(furan-2-yl)prop-1-en-2-ylcyclopropyl}methanamine
• {2,2-difluoro-1-[1-(furan-2-yl)prop-1-en-2-yl]cyclopropyl}methanamine
• 2229656-23-7
• EN300-1943692

• Inchi： 1S/C11H13F2NO/c1-8(5-9-3-2-4-15-9)10(7-14)6-11(10,12)13/h2-5H,6-7,14H2,1H3/b8-5-
• InChI Key： WMCFJLIRTZVRSY-YVMONPNESA-N
• SMILES： FC1(CC1(/C(=C\C1=CC=CO1)/C)CN)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Additional information on {2,2-difluoro-1-1-(furan-2-yl)prop-1-en-2-ylcyclopropyl}methanamine

Introduction to {2,2-difluoro-1-1-(furan-2-yl)prop-1-en-2-ylcyclopropyl}methanamine (CAS No. 2229656-23-7)

{2,2-difluoro-1-1-(furan-2-yl)prop-1-en-2-ylcyclopropyl}methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2229656-23-7, belongs to a class of molecules that exhibit promising properties for further research and development in medicinal chemistry.

The molecular structure of this compound is characterized by the presence of multiple functional groups, including fluoro-substituted aromatic rings and a cyclopropyl moiety. These structural elements contribute to its distinct chemical properties and make it a valuable candidate for exploring new therapeutic avenues. The fluoro group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity in drug molecules, which has been a key focus in the development of modern pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions of this compound with biological targets. Studies have shown that the {2,2-difluoro} group can significantly influence the electronic properties of the molecule, potentially enhancing its interaction with specific enzymes or receptors. This has opened up new possibilities for designing molecules with tailored pharmacological profiles.

The {furan-2-yl} substituent in the compound's structure adds another layer of complexity, contributing to its potential bioactivity. Furan derivatives are known for their diverse biological effects and have been explored in various therapeutic contexts. The combination of the {furan} ring with the {cyclopropyl} group creates a unique scaffold that may exhibit novel interactions with biological systems. This makes {2,2-difluoro-1-1-(furan-2-yl)prop-1-en-2-ylcyclopropyl}methanamine a compelling subject for further investigation.

In the realm of drug discovery, the cyclopropyl group is particularly noteworthy due to its ability to modulate binding affinities and selectivity. The rigid three-membered ring can effectively occupy specific binding pockets in target proteins, leading to enhanced efficacy and reduced side effects. This structural feature has been leveraged in the design of several high-profile drugs that have demonstrated success in clinical trials.

Current research efforts are focused on synthesizing derivatives of {2,2-difluoro-1-1-(furan-2-yl)prop-1-en-2-ylcyclopropyl}methanamine to optimize its pharmacological properties. By modifying various functional groups within the molecule, scientists aim to enhance its potency, selectivity, and pharmacokinetic profile. These modifications are often guided by insights gained from high-throughput screening and structure-based drug design approaches.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for materials science applications, such as organic electronics and advanced polymers. The fluoro and furan groups contribute to its stability and reactivity under different conditions, making it suitable for innovative material designs.

As computational methods continue to evolve, researchers are able to predict the behavior of complex molecules like {2,2-difluoro-1-1-(furan-2-yl)prop-1-en-2-ylcyclopropyl}methanamine with greater accuracy. This has accelerated the pace of drug discovery by allowing virtual screening and molecular dynamics simulations to guide experimental design. Such advancements are crucial for identifying promising candidates for further development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Modern synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have made it possible to produce complex molecules more efficiently and sustainably. These methods not only improve yield but also reduce waste, aligning with green chemistry principles.

Future research directions may explore the use of this compound as a lead molecule for developing new drugs targeting various diseases. Its structural versatility allows for modifications that could tailor its activity towards specific therapeutic areas, such as oncology or neurology. By leveraging cutting-edge technologies like CRISPR gene editing and artificial intelligence-driven drug design, scientists can accelerate the discovery process.

In conclusion, {2,2-difluoro-1-1-(furan-2-y l)prop - 1 - en - 2 - yl cyc lo prop ylm eth an am ine (CAS No . 2229656 - 23 - 7 ) is a fascinating compound with numerous potential applications in pharmaceuticals and materials science . Its unique structural features , combined with recent advances in chemical synthesis and computational biology , position it as a promising candidate for future research . As scientists continue to explore its properties , new opportunities for innovation are likely to emerge .